Cas no 104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester)
![1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester structure](https://www.kuujia.com/scimg/cas/104961-49-1x300.png)
104961-49-1 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
CAS No:104961-49-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.450044393539
CID:1148327
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester
-
- InChIKey: OCPJHUVDEUNYDD-UHFFFAOYSA-N
- Inchi: 1S/C20H21NO4S/c1-13(2)26(23)19-16-12-15(24-3)10-11-17(16)21(18(19)20(22)25-4)14-8-6-5-7-9-14/h5-13H,1-4H3
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)=O)=C1C(OC)=O
Computed Properties
- Exact Mass: 371.11923
Experimental Properties
- PSA: 57.53
- Boiling Point: 512.1±42.0 °C(Predicted)
- Melting Point: 103-104 °C
- Density: 1.25±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester Related Literature
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Jin Huang,Xiqu Wang,Allan J. Jacobson J. Mater. Chem., 2003,13, 191-196
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Yulai Zhang,Hongxing Zhang Phys. Chem. Chem. Phys., 2017,19, 31731-31746
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S. Frykstrand,J. Forsgren,O. Cheung,P. Zhang,J. Hong,M. Strømme,N. Ferraz RSC Adv., 2016,6, 52810-52816
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Muzhong Luo,Shengjiang Yang,Xuebo Quan,Delin Sun,Jian Zhou Phys. Chem. Chem. Phys., 2019,21, 9342-9351
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Yuehua Xu,Dongze Li,Qiang Zeng,He Sun,Pengfei Li RSC Adv., 2023,13, 27676-27685
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Pilar García-García,Alexandre Zagdoun,Christophe Copéret,Anne Lesage,Urbano Díaz,Avelino Corma Chem. Sci., 2013,4, 2006-2012
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Logan T. Maltz,Lewis C. Wilkins,François P. Gabbaï Chem. Commun., 2022,58, 9650-9653
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A. Asadi,D. Ajami Chem. Commun., 2014,50, 533-535
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Qijun Li,Ming Zhou,Qingfeng Yang,Mingyang Yang,Qian Wu,Zhixun Zhang,Jianwen Yu J. Mater. Chem. A, 2018,6, 10639-10643
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Zachary Morrow,Hyuk-Yong Kwon,C. T. Kelley,Elena Jakubikova Phys. Chem. Chem. Phys., 2021,23, 19547-19557
104961-49-1 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfinyl]-1-phenyl-, methyl ester) Related Products
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